
4-MMA-NBOMe: A Technical Overview of a Novel
Psychoactive Substance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Mma-nbome

Cat. No.: B15293131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-methoxy-N-methyl-N-(2-methoxybenzyl)-amphetamine (4-MMA-NBOMe) is a synthetic

compound structurally classified as a phenethylamine and amphetamine derivative.[1][2] As a

member of the NBOMe class of psychoactive substances, it is characterized by an N-(2-

methoxybenzyl) substitution on the amine group of the amphetamine backbone. This technical

guide provides a comprehensive summary of the currently available scientific information on 4-
MMA-NBOMe, with a focus on its chemical identity and analytical characterization. It is

important to note that the physiological and toxicological properties of this compound are

largely unknown, and it is primarily available as an analytical reference standard for research

and forensic applications.[1][2]

Chemical and Physical Data
The fundamental chemical and physical properties of 4-MMA-NBOMe are summarized in the

table below. This information is crucial for the accurate identification and handling of the

compound in a laboratory setting.
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Identifier Value Reference

CAS Number 2703178-01-0 [1][2][3]

Molecular Formula C19H25NO (Free Base) [4]

C19H25NO • HCl

(Hydrochloride)
[1][2]

Molecular Weight 283.4 g/mol (Free Base) [4]

319.9 g/mol (Hydrochloride) [1][2]

Formal Name

N-[(2-methoxyphenyl)methyl]-

N,α,4-trimethyl-

benzeneethanamine,

monohydrochloride

[1]

Synonyms
N-(ortho-methoxybenzyl)-4-

Methylmethamphetamine
[1][2]

Purity ≥98% [1]

Formulation Crystalline solid [1]

Solubility Data
The solubility of 4-MMA-NBOMe hydrochloride in various solvents has been reported,

providing essential information for the preparation of stock solutions for in vitro and in vivo

studies.

Solvent Solubility Reference

Dimethylformamide (DMF) 30 mg/mL [1][2]

Dimethyl sulfoxide (DMSO) 30 mg/mL [1][2]

Ethanol 20 mg/mL [1][2]

Methanol 1 mg/mL [1]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
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Experimental Protocols
Detailed experimental protocols for the biological activity of 4-MMA-NBOMe are not available in

published scientific literature. The primary research conducted on this compound has focused

on its analytical characterization. The methodologies employed in the seminal study by

Westphal et al. (2016) for the identification and structural elucidation of 4-MMA-NBOMe are

summarized below.

Analytical Characterization
The analytical characterization of 4-MMA-NBOMe was first described in a 2016 publication in

Drug Testing and Analysis. The study utilized a combination of mass spectrometry (MS),

infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy to definitively

identify the compound.

Note: The full, detailed experimental parameters are contained within the cited publication.

Researchers should refer to the original article for specific instrument settings and analytical

conditions.

Biological Activity and Signaling Pathways
There is currently no published research detailing the pharmacological, physiological, or

toxicological properties of 4-MMA-NBOMe. As such, information regarding its mechanism of

action, potential signaling pathways, and biological effects in living organisms is not available.

Compounds of the NBOMe class are generally known to be potent agonists of the serotonin 5-

HT2A receptor. However, the specific receptor binding affinity and functional activity of 4-MMA-
NBOMe have not been reported.

Structural Classification
To visualize the chemical relationships of 4-MMA-NBOMe, the following diagram illustrates its

classification as a substituted amphetamine.
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- 4-methyl on phenyl ring

- N-methyl
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Structural hierarchy of 4-MMA-NBOMe.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15293131?utm_src=pdf-body-img
https://www.benchchem.com/product/b15293131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-MMA-NBOMe is a novel psychoactive substance for which there is a significant lack of

pharmacological and toxicological data. The available information is limited to its chemical

identity and analytical characterization. This technical guide serves to summarize the existing

knowledge for the scientific community. Further research is imperative to understand the

biological effects and potential risks associated with this compound. Professionals in drug

development and related fields should exercise caution and rely on the established analytical

data for its identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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